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Abstract

Dimoxyline, with the CAS number 147-27-3, is an isoquinoline alkaloid derivative. This
technical guide provides a comprehensive overview of its chemical and physical properties,
pharmacological actions, and relevant experimental protocols. While detailed contemporary
research on Dimoxyline is limited, this document consolidates available data and draws logical
inferences from the study of similar isoquinoline compounds to present a thorough
understanding of its potential as a vasodilator. The guide includes structured data tables for
easy reference, detailed experimental methodologies, and a proposed signaling pathway for its
vasodilatory effects visualized using Graphviz.

Chemical and Physical Properties

Dimoxyline, also known as Dioxyline, is chemically identified as 1-[(4-Ethoxy-3-
methoxyphenyl)methyl]-6,7-dimethoxy-3-methylisoquinoline.[1] Its core structure is based on
the isoquinoline scaffold, a class of compounds known for their diverse pharmacological
activities.

Table 1: Chemical and Physical Properties of Dimoxyline
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Property Value Source
CAS Number 147-27-3 [1]
Molecular Formula C22H25N04 [1]
Molecular Weight 367.44 g/mol [1]

1-[(4-ethoxy-3-
methoxyphenyl)methyl]-6,7-

IUPAC Name _ ypheny) Y [1]
dimethoxy-3-

methylisoquinoline

Synonyms Dioxyline, Paveril [2]
Melting Point 124-125 °C [2]
Appearance Crystalline powder

Solubility Data not readily available

Pharmacological Properties

Based on its isoquinoline structure and historical use under the trade name Paveril,
Dimoxyline is understood to function as a vasodilator. Vasodilators relax the smooth muscle in
blood vessels, leading to the widening of these vessels and a subsequent decrease in blood
pressure.[3][4]

Proposed Mechanism of Action: Vasodilation

While direct studies on the specific mechanism of Dimoxyline are scarce, the vasodilatory
effects of similar isoquinoline derivatives are well-documented.[5] These compounds often
exert their effects by modulating intracellular calcium levels, which are crucial for smooth
muscle contraction. The proposed mechanism for Dimoxyline involves the inhibition of calcium
influx and release, leading to smooth muscle relaxation.

This is likely achieved through two primary pathways:

e Inhibition of Calcium Channels: Dimoxyline may block voltage-dependent and receptor-
operated calcium channels on the smooth muscle cell membrane. This action prevents the
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influx of extracellular calcium, a key trigger for muscle contraction.[5]

e Inhibition of Intracellular Calcium Release: The compound may also interfere with the release
of calcium from intracellular stores, such as the sarcoplasmic reticulum.[5]

Furthermore, some vasodilators in this class act as phosphodiesterase (PDE) inhibitors.[6][7]
PDEs are enzymes that break down cyclic adenosine monophosphate (CAMP) and cyclic
guanosine monophosphate (cGMP), two important second messengers that promote smooth
muscle relaxation. By inhibiting PDEs, Dimoxyline could potentially increase the intracellular
concentrations of cAMP and cGMP, leading to vasodilation.

Therapeutic Use

Historically, Dimoxyline was marketed under the name "Paveril,” suggesting its use as a
vasodilator for conditions such as hypertension or peripheral vascular disease. However,
detailed clinical data and current therapeutic applications are not well-documented in recent
literature.

Toxicology

Specific toxicological data for Dimoxyline, such as LD50 values and detailed adverse effect
profiles, are not readily available in the public domain. General side effects associated with
vasodilators can include tachycardia (fast heart rate), headache, and fluid retention.[4]

Experimental Protocols
Synthesis of Dimoxyline

A general method for the synthesis of isoquinoline derivatives like Dimoxyline involves the
Bischler-Napieralski reaction.[8] The synthesis of a similar compound, 6,7-dimethoxy-3,4-
dihydroisoquinoline hydrochloride, has been described in a one-pot method which can be
adapted.[9]

Protocol: Synthesis of 6,7-dimethoxy-3,4-dihydroisoquinoline hydrochloride (Illustrative)

o Materials: 3,4-dimethoxy phenethylamine, formylation reagent, oxalyl chloride,
phosphotungstic acid, alcohol solvent.
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e Procedure:

o

React 3,4-dimethoxy phenethylamine with a formylation reagent to produce an
intermediate solution.

o Further react the intermediate solution with a solution containing oxalyl chloride.

o After the reaction is complete, add phosphotungstic acid to catalyze the ring closure.
o Add an alcohol solvent for oxalic acid removal.

o Cool and crystallize the reaction liquid.

o Filter, leach the filter cake, and dry to obtain the target product.[9]

Note: This is a generalized protocol for a related compound and would require optimization for
the specific synthesis of Dimoxyline.

Analytical Methods for Isoquinoline Alkaloids

High-Performance Liquid Chromatography (HPLC) is a standard and reliable method for the
analysis and quantification of isoquinoline alkaloids like Dimoxyline.[1]

Protocol: HPLC Analysis of Isoquinoline Alkaloids

Instrumentation: HPLC system equipped with a UV-Vis or Diode Array Detector (DAD).
e Column: Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 um).[1]

» Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic
solvent (e.g., acetonitrile or methanol).[1]

o Flow Rate: Typically 1.0 mL/min.[1]

o Detection Wavelength: 280 nm is a common wavelength for the detection of many
isoquinoline alkaloids.[1]

e Sample Preparation:
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o Prepare a stock solution of the Dimoxyline standard in a suitable solvent like methanol.

o Create a series of working standard solutions at different concentrations to generate a
calibration curve.

o For analysis of Dimoxyline in a sample matrix, an appropriate extraction method should
be employed, followed by filtration through a 0.45 pum syringe filter before injection.[1]

e Analysis: Inject the standard and sample solutions into the HPLC system and record the
chromatograms. The concentration of Dimoxyline in the sample can be determined by
comparing its peak area to the calibration curve.[1]

Other analytical techniques that can be used for the identification and analysis of isoquinoline
alkaloids include Capillary Electrophoresis-Mass Spectrometry (CE-MS) and lon Mobility
Spectrometry (IMS).[2][10]

Mandatory Visualizations

Proposed Signaling Pathway for Dimoxyline-Induced
Vasodilation
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Caption: Proposed mechanism of Dimoxyline-induced vasodilation.

General Experimental Workflow for HPLC Analysis
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Caption: General workflow for HPLC analysis of Dimoxyline.

Conclusion
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Dimoxyline (CAS: 147-27-3) is an isoquinoline derivative with historical use as a vasodilator.
While current research on this specific compound is limited, its chemical structure strongly
suggests a mechanism of action involving the modulation of intracellular calcium levels and
potentially the inhibition of phosphodiesterases, leading to smooth muscle relaxation. The
provided experimental protocols for synthesis and analysis offer a foundation for further
investigation into its pharmacological properties. This technical guide serves as a valuable
resource for researchers and scientists interested in exploring the therapeutic potential of
Dimoxyline and other related isoquinoline alkaloids. Further studies are warranted to fully
elucidate its mechanism of action, efficacy, and safety profile for potential modern therapeutic
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Dimoxyline (CAS
Number: 147-27-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670683#dimoxyline-cas-number-147-27-3-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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